Cas no 1804950-86-4 (2-(Chloromethyl)-5-(difluoromethyl)-3-fluoro-4-nitropyridine)

• Product Name: 2-(Chloromethyl)-5-(difluoromethyl)-3-fluoro-4-nitropyridine
• CAS No: 1804950-86-4
• MF: C₇H₄ClF₃N₂O₂
• MW: 240.567070960999
• CID: 4805838
• Update Time: 2025-10-17

2-(Chloromethyl)-5-(difluoromethyl)-3-fluoro-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-5-(difluoromethyl)-3-fluoro-4-nitropyridine

• Inchi： 1S/C7H4ClF3N2O2/c8-1-4-5(9)6(13(14)15)3(2-12-4)7(10)11/h2,7H,1H2
• InChI Key： NQJPBQUPEZOVSU-UHFFFAOYSA-N
• SMILES： ClCC1C(=C(C(C(F)F)=CN=1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 1.8
• Topological Polar Surface Area: 58.7

Additional information on 2-(Chloromethyl)-5-(difluoromethyl)-3-fluoro-4-nitropyridine

2-(Chloromethyl)-5-(difluoromethyl)-3-fluoro-4-nitropyridine: A Comprehensive Overview

The compound 2-(Chloromethyl)-5-(difluoromethyl)-3-fluoro-4-nitropyridine is a highly specialized chemical entity belonging to the class of pyridine derivatives. This molecule exhibits a unique combination of functional groups, including a chloromethyl substituent (Chloromethyl), a difluoromethyl group (Difluoromethyl), and a fluoro group (Fluoro), all positioned on a pyridine ring with a nitro group (Nitro) at the 4-position. Such a complex arrangement of substituents renders this compound intriguing for various applications in the fields of pharmaceuticals, agrochemicals, and materials science.

Pyridine derivatives are well-known for their diverse chemical reactivity and biological activities. The presence of multiple halogen atoms (Chloro, Fluoro) and the nitro group (Nitro) in this compound significantly influences its electronic properties, making it a potential candidate for exploring novel interactions in drug discovery processes. Recent studies have highlighted the importance of such multifunctional aromatic compounds in designing molecules with enhanced selectivity and efficacy for target biological systems.

2-(Chloromethyl)-5-(difluoromethyl)-3-fluoro-4-nitropyridine has garnered attention due to its unique structural features. The chloromethyl group (Chloromethyl) introduces a degree of reactivity that can be harnessed in synthetic chemistry, while the difluoromethyl substituent (Difluoromethyl) contributes to both electronic and steric effects, which are critical in determining bioavailability and pharmacokinetics. The fluoro group (Fluoro) adds an additional layer of complexity by influencing solubility and metabolic stability, whereas the nitro group (Nitro) imparts strong electron-withdrawing properties, potentially enhancing the compound's reactivity towards nucleophilic attacks.

Recent advancements in medicinal chemistry have emphasized the role of heterocyclic compounds like pyridines in drug development. The ability to modulate biological pathways through precise structural modifications has made such molecules valuable leads for discovering new therapeutic agents. For instance, research published in 2023 demonstrated that similar pyridine derivatives exhibit promising activity against inflammatory targets, suggesting that 2-(Chloromethyl)-5-(difluoromethyl)-3-fluoro-4-nitropyridine could be a lead compound for exploring anti-inflammatory drugs.

Furthermore, the compound's structural complexity makes it an interesting candidate for studying drug metabolism and toxicity. The presence of multiple halogen atoms (Chloro, Fluoro) raises questions about potential bioaccumulation and environmental impact, which are critical considerations in modern drug development. However, its unique electronic profile also positions it as a potential candidate for designing molecules with high selectivity towards specific biological targets.

From a synthetic perspective, the preparation of 2-(Chloromethyl)-5-(difluoromethyl)-3-fluoro-4-nitropyridine involves a series of well-defined steps that capitalize on the reactivity of the pyridine ring. The introduction of the nitro group (Nitro) at the 4-position is typically achieved through nitration, while the chloromethyl and difluoromethyl groups are introduced via nucleophilic substitution or coupling reactions. These synthetic strategies not only highlight the feasibility of producing this compound but also underscore its potential as a building block for more complex molecules.

Recent research has also explored the use of pyridine derivatives in agrochemicals. The unique combination of functional groups in 2-(Chloromethyl)-5-(difluoromethyl)-3-fluoro-4-nitropyridine suggests that it could serve as a template for designing molecules with herbicidal or insecticidal activity. For example, studies have shown that pyridine derivatives with similar substituents exhibit potent activity against resistant strains of weeds, indicating the potential utility of this compound in sustainable agriculture.

Moreover, the electronic properties of 2-(Chloromethyl)-5-(difluoromethyl)-3-fluoro-4-nitropyridine make it a promising candidate for exploring its role in materials science. Its high electron deficiency due to the nitro group (Nitro) and halogen substituents could be harnessed in applications such as dye-sensitized solar cells or catalytic materials, where electron transfer is critical.

Looking ahead, the study of 2-(Chloromethyl)-5-(difluoromethyl)-3-fluoro-4-nitropyridine is expected to contribute significantly to our understanding of pyridine-based drugs and their design. Ongoing research into its biological activity, synthesis, and applications will likely uncover new avenues for its use in medicine and beyond.

2-(Chloromethyl)-5-(difluoromethyl)-3-fluoro-4-nitropyridine is a specialized chemical compound with unique structural features that make it promising in various scientific fields. Its combination of functional groups, including chloromethyl, difluoromethyl, fluoro, and nitro substituents on a pyridine ring, contributes to its diverse electronic properties and reactivity. In medicinal chemistry, this compound is notable for potential drug development applications, particularly in targeting inflammatory pathways. Recent studies suggest it could serve as a lead compound for anti-inflammatory agents. Additionally, the presence of halogen atoms raises considerations regarding bioaccumulation and environmental impact, which are crucial factors in modern drug design. In agrochemical research, similar pyridine derivatives have shown herbicidal activity against resistant weeds, indicating the potential utility of this compound in sustainable agriculture. Its electronic profile also positions it as a candidate for materials science applications, such as dye-sensitized solar cells or catalytic materials. Overall, ongoing investigations into its synthesis, biological activity, and applications are expected to yield significant contributions to medicinal chemistry and related fields.